6-(4-Chlorophenyl)-5-methyl-2,3,4,5-tetrahydropyridazin-3-one

• IUPAC Name: 3-(4-chlorophenyl)-4-methyl-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C11H11ClN2O/c1-7-6-10(15)13-14-11(7)8-2-4-9(12)5-3-8/h2-5,7H,6H2,1H3,(H,13,15)
• InChI Key: VECYAKYVLADWSP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)NN=C1C2=CC=C(C=C2)Cl
• Molecular Formula: C11H11ClN2O
• Molecular Weight: 222.67 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, and conditions for the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the products formed, and the conditions required for the reaction.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, and specific heat capacity. Chemical properties might include reactivity, acidity or basicity, and redox potential.

Mechanism of Action

For biologically active compounds, the mechanism of action describes how the compound interacts with biological systems. This could involve binding to specific receptors, inhibiting certain enzymes, or disrupting particular biological processes.

Safety and Hazards

This involves understanding the toxicity of the compound, its potential health effects, and necessary safety precautions. Material Safety Data Sheets (MSDS) are a good source of this information.

Future Directions

This involves identifying areas of ongoing research involving the compound. It could include potential applications, unresolved questions about its properties, or new methods of synthesis.